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Compound of Interest

Compound Name: Methyl diphenylacetate

Cat. No.: B188070

An In-depth Technical Guide on the Physicochemical Properties of Methyl Diphenylacetate

This technical guide provides a detailed overview of the reported melting and boiling points of
pure methyl diphenylacetate. It is intended for researchers, scientists, and professionals in
drug development who require accurate physical property data for this compound. This
document summarizes quantitative data, outlines typical experimental methodologies for these
measurements, and provides a logical workflow for compound characterization.

Physical Properties of Methyl Diphenylacetate

Methyl diphenylacetate is a solid at room temperature, appearing as a white to light yellow
crystalline powder.[1][2] Its key physical properties are summarized in the table below.

Table 1: Reported Melting and Boiling Points of Methyl
Diphenylacetate

Physical Property Value Purity/Conditions Source
Melting Point 59-62 °C 99% (literature value) [21[31[41[5]
Melting Point 59-61 °C Not Specified [6]
Melting Point 56.0-62.0 °C =297.5% (GC) [1]

Boiling Point 136-141 °C at 0.8 Torr [2][5]
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Experimental Protocols

While the provided sources cite established values, they do not detail the specific experimental
protocols used to determine these figures for methyl diphenylacetate. The following sections
describe standard laboratory procedures for determining the melting and boiling points of a
pure organic solid.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
(typically 0.5-1.0 °C) is characteristic of a pure substance. The broadening of the melting range
often indicates the presence of impurities.

Methodology:

o Sample Preparation: A small amount of dry, crystalline methyl diphenylacetate is finely
crushed into a powder. This powder is then packed into a thin-walled capillary tube to a
height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.

Boiling Point Determination at Reduced Pressure
(Vacuum Distillation)

For compounds that may decompose at their atmospheric boiling point, the boiling point is
determined at a reduced pressure (vacuum).

Methodology:
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e Apparatus Setup: A small quantity of methyl diphenylacetate is placed in a distillation flask
suitable for vacuum distillation (e.g., a Hickman still or a short-path distillation apparatus).
The apparatus is connected to a vacuum pump, and a manometer is included in the system
to accurately measure the pressure. A thermometer is positioned to measure the
temperature of the vapor.

o Evacuation: The system is evacuated to the desired pressure (e.g., 0.8 Torr).

o Heating: The distillation flask is gently heated. The temperature is gradually increased until
the liquid begins to boil and a ring of refluxing condensate is observed on the walls of the
apparatus, in equilibrium with the vapor.

o Measurement: The temperature at which the vapor and liquid are in equilibrium at the
specified pressure is recorded as the boiling point at that pressure.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow from compound synthesis to the
determination and documentation of its physical properties.
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Caption: Workflow for the Characterization of a Synthesized Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. METHYL DIPHENYLACETATE | 3469-00-9 [chemicalbook.com]
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Methyl diphenylacetate 99 3469-00-9 [sigmaaldrich.com]

3.

o 4. “XKEZFEE 99% | Sigma-Aldrich [sigmaaldrich.com]
5. METHYL DIPHENYLACETATE CAS#: 3469-00-9 [amp.chemicalbook.com]
6.
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pure-methyl-diphenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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